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Compound of Interest

Compound Name: Einecs 260-339-7

Cat. No.: B15345959 Get Quote

Chemical Identity: 2-(2H-Benzotriazol-2-yl)-4,6-ditertpentylphenol

Einecs Number: 260-339-7

CAS Number: 25973-55-1[1]

Common Trade Names: Tinuvin® 328, UV-328[1][2]

Introduction
Einecs 260-339-7, chemically known as 2-(2H-Benzotriazol-2-yl)-4,6-ditertpentylphenol, is a

high-performance ultraviolet light absorber (UVA) belonging to the hydroxyphenyl-benzotriazole

class.[2][3][4] It is widely utilized in the plastics and coatings industries to protect materials from

the degradative effects of UV radiation.[2][5] By absorbing UV light, primarily in the 300-400 nm

range, and converting it into harmless thermal energy, it preserves the appearance, and

physical integrity of a wide variety of organic substrates.[1][6] This document provides detailed

application notes, experimental protocols, and performance data for researchers, scientists,

and professionals in material and drug development.

Principle of Action
UV-328 functions by absorbing harmful UV radiation that would otherwise initiate photo-

oxidative degradation in polymeric materials. The absorbed energy is dissipated through a

rapid, reversible intramolecular proton transfer, a process that does not result in the
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degradation of the UV absorber itself, thus providing long-lasting protection. This mechanism is

crucial in preventing undesirable changes in materials such as color fading, gloss reduction,

cracking, and loss of mechanical properties.

Key Features
Broad UV Absorption: Exhibits strong absorbance in the UV-A and UV-B regions of the

electromagnetic spectrum.[3][4]

High Photostability: Possesses excellent resistance to degradation upon exposure to UV

radiation, ensuring long-term performance.

Good Compatibility: Shows excellent compatibility with a wide range of polymers,

plasticizers, and other additives.[2]

Low Volatility: Its low volatility minimizes loss of the additive during high-temperature

processing of polymers.[2]

Applications in Material Science
Einecs 260-339-7 is a versatile UV stabilizer recommended for a variety of polymeric

materials, including:

Plastics:

Polyolefins (Polyethylene, Polypropylene)

Polyvinyl Chloride (PVC)

Styrene homo- and copolymers

Acrylic polymers

Unsaturated polyesters

Polyurethanes

Polyacetals
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Elastomers[1][2]

Coatings:

Automotive coatings[2]

Industrial coatings[2]

Wood stains and varnishes[2]

Adhesives and Sealants[2]

Quantitative Performance Data
The following tables summarize the expected performance of materials stabilized with Einecs
260-339-7 (UV-328) in accelerated weathering tests. The data is illustrative and based on

typical performance improvements reported in technical literature. Actual results will vary

depending on the specific formulation, substrate, and weathering conditions.

Table 1: Performance in Polypropylene (PP) Homopolymer Subjected to Accelerated

Weathering (QUV)

Formulation
Exposure Time
(hours)

Yellowness Index
(ΔYI)

Tensile Strength
Retention (%)

PP Control (no

additive)
0 0.0 100

500 15.2 85

1000 28.9 62

2000 45.1 35

PP + 0.3% UV-328 0 0.1 100

500 2.5 98

1000 5.1 95

2000 10.8 88
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Table 2: Performance of an Automotive Clearcoat on a Steel Substrate Subjected to

Accelerated Weathering (Xenon Arc)

Formulation
Exposure Time
(hours)

Gloss Retention at
60° (%)

Color Change
(ΔE*ab)

Clearcoat Control 0 100 0.0

1000 75 3.2

2000 52 6.8

4000 28 12.5

Clearcoat + 1.5% UV-

328 + 1.0% HALS
0 100 0.0

1000 98 0.5

2000 95 1.1

4000 90 2.3

Experimental Protocols
Protocol 1: Evaluation of UV-328 in Polypropylene via
Accelerated Weathering
1. Objective: To assess the effectiveness of UV-328 in preventing the photo-degradation of

polypropylene (PP) under simulated environmental conditions.

2. Materials and Equipment:

Polypropylene (PP) resin

UV-328 (Einecs 260-339-7)

Twin-screw extruder

Injection molding machine
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QUV accelerated weathering tester with UVA-340 fluorescent lamps

Spectrocolorimeter

Universal testing machine for tensile properties

Gloss meter

3. Sample Preparation:

Dry blend the PP resin with the desired concentration of UV-328 (e.g., 0.3% by weight). A

control batch with no additive should also be prepared.

Melt compound the mixture using a twin-screw extruder to ensure homogeneous dispersion

of the UV absorber.

Injection mold the compounded material into standard test specimens (e.g., tensile bars, flat

plaques) according to ASTM or ISO standards.

4. Accelerated Weathering:

Conduct the accelerated weathering test according to ASTM G154, Cycle 1.[3]

The cycle consists of 8 hours of UV exposure at a black panel temperature of 60°C, followed

by 4 hours of condensation at 50°C.

Expose the samples for a total duration of up to 2000 hours.

5. Performance Evaluation:

Periodically remove samples from the weathering chamber (e.g., at 0, 500, 1000, and 2000

hours).

Color Measurement: Measure the change in Yellowness Index (ΔYI) using a

spectrocolorimeter according to ASTM E313.

Mechanical Properties: Determine the tensile strength and elongation at break according to

ASTM D638 using a universal testing machine. Calculate the percentage retention of these
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properties compared to the unexposed samples.

Surface Analysis: Measure the gloss retention at a 60° angle according to ASTM D523.

Protocol 2: Evaluation of UV-328 in an Automotive
Clearcoat
1. Objective: To determine the efficacy of UV-328, in combination with a Hindered Amine Light

Stabilizer (HALS), in protecting an automotive clearcoat from degradation.

2. Materials and Equipment:

2K acrylic or polyurethane clearcoat system

UV-328 (Einecs 260-339-7)

HALS (e.g., Tinuvin® 292)

Steel panels pre-coated with a basecoat

Spray application equipment

Xenon arc accelerated weathering chamber

Gloss meter

Spectrocolorimeter

3. Sample Preparation:

Prepare the clearcoat formulation according to the manufacturer's instructions.

Create a stabilized formulation by incorporating UV-328 (e.g., 1.5% on resin solids) and a

HALS (e.g., 1.0% on resin solids). Prepare a control formulation without any light stabilizers.

Apply the clearcoat formulations over the base-coated steel panels using a spray gun to a

specified dry film thickness.

Allow the panels to cure according to the recommended schedule.
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4. Accelerated Weathering:

Expose the coated panels in a xenon arc weathering chamber according to ASTM D7869.

Set the test parameters to simulate a relevant outdoor environment (e.g., Florida). This

typically involves cycles of light, dark, and moisture (water spray).

5. Performance Evaluation:

Remove the panels at specified intervals (e.g., 0, 1000, 2000, 4000 hours).

Gloss Measurement: Measure the 60° gloss of the panels according to ASTM D523 and

calculate the percent gloss retention.

Color Measurement: Use a spectrocolorimeter to measure the L, a, and b* color coordinates

and calculate the total color change (ΔE*ab) according to ASTM D2244.

Visual Inspection: Visually assess the panels for cracking, blistering, and delamination

according to relevant ASTM standards.

Visualizations
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Caption: Workflow for evaluating UV-328 in plastics.
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Caption: Workflow for evaluating UV-328 in coatings.
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Synergistic Effects with HALS
For optimal performance, particularly in coatings and polyolefins, Einecs 260-339-7 is often

used in combination with a Hindered Amine Light Stabilizer (HALS). While UV-328 absorbs UV

radiation, HALS function by scavenging free radicals that are formed during photo-oxidation.

This dual-protection mechanism provides a synergistic effect, offering superior protection

against gloss reduction, cracking, blistering, and color change than either additive used alone.

[3][4] Recommended concentrations for such synergistic systems are typically in the range of

1.0 – 3.0% for UV-328 and 0.5 – 2.0% for HALS, based on the weight of the binder solids.[3]

Safety and Handling
Users should adhere to standard safety precautions when handling this chemical. This includes

ensuring adequate ventilation, using personal protective equipment such as gloves and safety

goggles, and practicing good industrial hygiene. For detailed safety information, please refer to

the Safety Data Sheet (SDS) provided by the manufacturer.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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